Cas no 828283-49-4 (5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 828283-49-4
• MF: C₁₃H₁₄ClN₃S
• MW: 279.788360118866
• CID: 3058165
• PubChem ID: 17021499
• Update Time: 2025-04-21

5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 5-[2-(4-Chloro-phenyl)-cyclopropyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol
• 828283-49-4
• C13H14ClN3S
• EN300-228888
• 3-[2-(4-chlorophenyl)cyclopropyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• AKOS000305575
• CS-0298292
• STK306702
• BBL038430
• 5-[2-(4-CHLOROPHENYL)CYCLOPROPYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 5-[2-(4-chlorophenyl)cyclopropyl]-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423549
• Inchi： 1S/C13H14ClN3S/c1-2-17-12(15-16-13(17)18)11-7-10(11)8-3-5-9(14)6-4-8/h3-6,10-11H,2,7H2,1H3,(H,16,18)
• InChI Key： XQXSDEDZHJIUCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC1C1=NNC(N1CC)=S

Computed Properties

• Exact Mass: 279.0596963Da
• Monoisotopic Mass: 279.0596963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.7Ų